3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H27NO3
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-propan-2-ylindol-2-one
• InChI: InChI=1S/C23H27NO3/c1-13(2)24-19-10-8-7-9-18(19)23(27,22(24)26)12-20(25)21-16(5)14(3)11-15(4)17(21)6/h7-11,13,27H,12H2,1-6H3
• InChI Key: LZDKDWWHGPCWRC-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1C)C(=O)CC2(C3=CC=CC=C3N(C2=O)C(C)C)O)C)C

Description

3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as TAK-659 and belongs to the class of indolone kinase inhibitors.

Mechanism of Action

TAK-659 exerts its effects by selectively inhibiting the activity of these kinases, thereby disrupting key signaling pathways that are essential for the survival and proliferation of cancer cells and immune cells. This leads to apoptosis and cell death in cancer cells and suppression of immune cell activation in autoimmune disorders.
Biochemical and Physiological Effects:
Studies have shown that TAK-659 exhibits potent anti-tumor activity in various preclinical models of cancer, including lymphoma, leukemia, and solid tumors. It has also been shown to be effective in suppressing the activity of immune cells in models of autoimmune disorders, such as rheumatoid arthritis and lupus.

Advantages and Limitations for Lab Experiments

One of the major advantages of TAK-659 is its potent and selective kinase inhibition, which makes it a valuable tool for studying the role of these kinases in disease development and progression. However, one limitation of TAK-659 is its relatively short half-life, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several potential future directions for the study of TAK-659. One area of interest is the development of more potent and selective kinase inhibitors based on the structure of TAK-659. Another area of interest is the exploration of combination therapies involving TAK-659 and other targeted therapies or immunotherapies. Additionally, further research is needed to better understand the mechanisms underlying the anti-tumor and immunosuppressive effects of TAK-659, which may help to identify new therapeutic targets for the treatment of cancer and autoimmune disorders.

Synthesis Methods

The synthesis of TAK-659 involves the reaction of 2,3,5,6-tetramethylphenylacetic acid and isobutyraldehyde with a series of reagents, including sodium cyanoborohydride and lithium hydroxide. The resulting product is then subjected to a series of purification steps to obtain the final compound.

Scientific Research Applications

TAK-659 has been extensively studied for its potential applications in the treatment of various diseases, including cancer and autoimmune disorders. It has been shown to be a potent inhibitor of multiple kinases, including BTK, FLT3, and JAK3, which play critical roles in the development and progression of these diseases.